N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-benzyl-3,4-dimethoxy-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H23NO3/c1-14(2)20(13-15-8-6-5-7-9-15)19(21)16-10-11-17(22-3)18(12-16)23-4/h5-12,14H,13H2,1-4H3
• InChI Key: UTEOZULAXCNXGM-UHFFFAOYSA-N
• SMILES: CC(C)N(CC1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)OC)OC

Description

N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide, also known as BDMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDMP is a benzamide derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide is not fully understood. However, it has been proposed that N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide acts as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects:
N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has been shown to have various biochemical and physiological effects. In animal studies, N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has been shown to have anticonvulsant and analgesic effects. N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has been shown to have low toxicity, making it a promising candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research. N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has low toxicity, making it safe for use in animal studies. However, the limitations of N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide include its limited solubility in water, which can make it difficult to administer in vivo. N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide also has a short half-life, which can limit its effectiveness as a drug.

Future Directions

There are several future directions for the research of N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide. One potential direction is the development of N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide as a drug for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is the use of N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide as a building block for the synthesis of novel compounds with potential therapeutic applications. Further studies are needed to fully understand the mechanism of action of N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide and its potential applications in various fields.
Conclusion:
In conclusion, N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide can be synthesized using a simple one-pot reaction and has been studied extensively for its biochemical and physiological effects. N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has several advantages for lab experiments, but also has limitations that need to be addressed. The future directions for the research of N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide include the development of N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide as a drug and the use of N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide as a building block for the synthesis of novel compounds.

Synthesis Methods

N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide can be synthesized using a simple one-pot reaction between 3,4-dimethoxybenzaldehyde, benzylamine, and isopropylamine. The reaction is carried out in the presence of acetic acid and yields N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide as a white solid. Various purification methods such as recrystallization and column chromatography can be used to obtain pure N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide.

Scientific Research Applications

N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has been studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and organic synthesis. In medicinal chemistry, N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has been shown to have anticonvulsant and analgesic effects. In neuroscience, N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has been studied for its potential use as a drug for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. In organic synthesis, N-benzyl-3,4-dimethoxy-N-(propan-2-yl)benzamide has been used as a building block for the synthesis of various compounds.